Cas no 1006348-68-0 (4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine)

• Product Name: 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine
• CAS No: 1006348-68-0
• MF: C₈H₇F₃N₄S
• MW: 248.228189706802
• MDL: MFCD08558209
• CID: 2621317
• PubChem ID: 19616606
• Update Time: 2025-05-20

4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine
• 4-methyl-5-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-2-amine
• 1006348-68-0
• 4-Methyl-5-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-thiazolamine
• 4-methyl-5-[3-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-2-amine
• EN300-230682
• STK350785
• AKOS000313515
• 4-Methyl-5-(3-trifluoromethyl-pyrazol-1-yl)-thiazol-2-ylamine
• CHEMBL3781561
• BBL040620
• BDBM50158369
• CS-0240949
• 4-methyl-5-[3-(trifluoromethyl)pyrazol-1-yl]thiazol-2-amine
• DTXSID901174976
• GQB34868
• 4-Methyl-5-(3-(trifluoromethyl)-1H-pyrazol-1-yl)thiazol-2-amine

• MDL： MFCD08558209
• Inchi： 1S/C8H7F3N4S/c1-4-6(16-7(12)13-4)15-3-2-5(14-15)8(9,10)11/h2-3H,1H3,(H2,12,13)
• InChI Key： JGGXTJSNPHMHSG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1N1C=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 248.03435190Da
• Monoisotopic Mass: 248.03435190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine

Comprehensive Guide to 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine (CAS No. 1006348-68-0)

4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine (CAS No. 1006348-68-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both pyrazole and thiazole rings in its structure makes it a promising candidate for drug discovery and material science applications.

The molecular formula of 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine is C₈H₇F₃N₄S, with a molecular weight of 248.23 g/mol. Its unique structural features, including the trifluoromethyl group, contribute to its physicochemical properties, such as enhanced lipophilicity and metabolic stability. These characteristics are particularly valuable in the design of bioactive molecules, as they can improve pharmacokinetic profiles.

One of the most searched questions about 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine is its potential applications in drug development. Researchers have explored its use as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry. Additionally, its agrochemical potential is being investigated, particularly in the development of novel pesticides and herbicides.

The synthesis of 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the growing demand for green chemistry practices, which minimize environmental impact.

In recent years, the compound has also been studied for its material science applications. Its electron-deficient nature makes it suitable for use in organic electronics, such as OLEDs and photovoltaic devices. This aligns with the global push toward sustainable energy solutions, a topic frequently searched by users interested in renewable energy technologies.

Market trends indicate a rising demand for 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine, driven by its versatility in research and industrial applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the needs of academic and commercial laboratories. The compound's patent landscape is also evolving, with several filings highlighting its utility in novel therapeutic and agrochemical formulations.

For researchers working with 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine, proper handling and storage are essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safety. The compound is typically stored under anhydrous conditions to maintain stability.

In conclusion, 4-methyl-5-3-(trifluoromethyl)-1H-pyrazol-1-yl-1,3-thiazol-2-amine (CAS No. 1006348-68-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.